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Compound of Interest

Compound Name: FG-5893

Cat. No.: B1672657 Get Quote

Technical Support Center: FG-5893
This technical support center provides researchers, scientists, and drug development

professionals with information regarding the known pharmacological profile of FG-5893. The

following frequently asked questions (FAQs) and troubleshooting guides are based on available

preclinical data.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for FG-5893?

FG-5893 is a mixed 5-HT1A receptor agonist and 5-HT2A receptor antagonist.[1] It has been

investigated for its potential anxiolytic and antidepressant properties.[2][3]

Q2: What are the known receptor binding affinities for FG-5893?

Receptor binding studies have determined the affinity of FG-5893 for several serotonin

receptors. Notably, it displays high affinity for 5-HT1A and 5-HT2A receptors, and a lower

affinity for the 5-HT2C receptor.[2]

Quantitative Data Summary
The following table summarizes the reported binding affinities (Ki) of FG-5893 for various

serotonin receptors.
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Receptor Ki (nM) Reference

5-HT1A 0.7 [2]

5-HT2A 4.0 [2]

5-HT2C 170 [2]

Signaling Pathways
FG-5893 Mechanism of Action

FG-5893 simultaneously acts as an agonist at 5-HT1A receptors and an antagonist at 5-HT2A

receptors. These receptors are coupled to different G-proteins and initiate distinct downstream

signaling cascades.
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5-HT1A Receptor Signaling (Agonism)

5-HT2A Receptor Signaling (Antagonism)

FG-5893 5-HT1A Receptor Gi/o Adenylyl Cyclase ↓ cAMP

FG-5893 5-HT2A Receptor Gq/11

Blocks
endogenous

5-HT
Phospholipase C ↑ IP3 & DAG
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Unexpected Experimental
Result with FG-5893

Confirm Primary Target Engagement
(e.g., 5-HT1A agonism, 5-HT2A antagonism)

Literature Review for Known
Off-Targets of Similar Compounds

In Silico Screening
(e.g., predict binding to other receptors)

Broad Panel Screening
(e.g., commercial receptor binding assays)

Cell-Based Functional Assays
for High-Probability Off-Targets

Identify and Characterize
Off-Target Effect

No Off-Target
Effect Identified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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